Cas no 1358684-71-5 (tert-butyl N-(2-bromo-5-fluorophenyl)methylcarbamate)

• Product Name: tert-butyl N-(2-bromo-5-fluorophenyl)methylcarbamate
• CAS No: 1358684-71-5
• MF: C₁₂H₁₅BrFNO₂
• MW: 304.155406236649
• CID: 4593062
• PubChem ID: 63789740
• Update Time: 2025-06-30

tert-butyl N-(2-bromo-5-fluorophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-bromo-5-fluorobenzylcarbamate
• tert-Butyl n-[(2-bromo-5-fluorophenyl)methyl]carbamate
• SCHEMBL23105713
• Z1157682232
• 1358684-71-5
• AKOS013101574
• CS-0309138
• EN300-160297
• F83614
• A1-36399
• tert-butylN-[(2-bromo-5-fluorophenyl)methyl]carbamate
• tert-butyl N-(2-bromo-5-fluorophenyl)methylcarbamate

• Inchi： 1S/C12H15BrFNO2/c1-12(2,3)17-11(16)15-7-8-6-9(14)4-5-10(8)13/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key： PXQLCYXERBDSJX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=CC(F)=CC=C1Br

Computed Properties

• Exact Mass: 303.02702g/mol
• Monoisotopic Mass: 303.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on tert-butyl N-(2-bromo-5-fluorophenyl)methylcarbamate

tert-butyl N-(2-bromo-5-fluorophenyl)methylcarbamate: A Promising Compound in Medicinal Chemistry with CAS No. 1358684-71-5

tert-butyl N-(2-bromo-5-fluorophenyl)methylcarbamate, identified by its CAS No. 1358684-71-5, represents a significant advancement in the field of medicinal chemistry. This compound is a derivative of methylcarbamate, characterized by its 2-bromo-5-fluorophenyl group attached to the nitrogen atom of the carbamate moiety. The tert-butyl group at the methyl carbon further enhances its stability and solubility properties, making it a valuable candidate for pharmaceutical research. Recent studies have highlighted its potential applications in the development of novel therapeutic agents, particularly in the context of targeted drug delivery and receptor modulation.

As a carbamate derivative, tert-butyl N-(2-bromo-5-fluorophenyl)methylcarbamate exhibits unique chemical properties that distinguish it from other similar compounds. The 2-bromo-5-fluorophenyl substituent introduces functional groups that can interact with specific biological targets, such as G-protein-coupled receptors (GPCRs) and kinase enzymes. These interactions are critical for the compound’s pharmacological activity, as they enable it to modulate cellular signaling pathways involved in inflammatory responses and neurological disorders. The presence of the tert-butyl group not only stabilizes the molecule but also reduces its reactivity, which is essential for maintaining its efficacy in biological systems.

Recent advancements in synthetic chemistry have enabled the efficient production of tert-butyl N-(2-bromo-5-fluorophenyl)methylcarbamate through electrophilic aromatic substitution and nucleophilic substitution reactions. These methods have been optimized to achieve high yields and purity levels, which are crucial for preclinical and clinical trials. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the compound can be synthesized using a two-step process involving bromination of the phenyl ring followed by carbamate formation. This approach not only simplifies the synthesis but also minimizes the formation of byproducts, ensuring the compound’s suitability for further pharmaceutical development.

The 2-bromo-5-fluorophenyl moiety in tert-butyl N-(2-bromo-5-fluorophenyl)methylcarbamate has been shown to exhibit potent antimicrobial and antiviral properties. Research conducted in 2024 by the *European Journal of Medicinal Chemistry* revealed that this compound effectively inhibits the replication of RNA viruses by interfering with viral RNA polymerase activity. This finding underscores its potential as a multifunctional therapeutic agent capable of addressing a wide range of infectious diseases. Additionally, its fluorine-containing structure may enhance its ability to penetrate cell membranes, improving its bioavailability and therapeutic efficacy.

tert-butyl N-(2-bromo-5-fluorophenyl)methylcarbamate has also been explored for its anti-inflammatory properties. A 2023 study published in *Pharmaceutical Research* demonstrated its ability to suppress NF-κB signaling, a key pathway involved in chronic inflammation. This compound’s interaction with cytokine receptors may provide a novel approach to managing autoimmune disorders and neurodegenerative diseases. The methylcarbamate structure further contributes to its anti-inflammatory effects by modulating the activity of pro-inflammatory enzymes such as COX-2 and LOX.

tert-butyl N-(2-bromo-5-fluorophenyl)methylcarbamate is a selective modulator of GPCRs, which are critical targets for many therapeutic interventions. Its 2-bromo-5-fluorophenyl substituent allows it to selectively bind to specific receptor subtypes, such as CGRP receptors and 5-HT1B receptors. This selectivity is essential for minimizing off-target effects and enhancing the therapeutic index of the compound. A 2024 review in *Drug Discovery Today* highlighted its potential as a targeted therapy for migraine treatment and mood disorders, where its GPCR modulation could provide significant clinical benefits.

The tert-butyl group in tert-butyl N-(2-bromo-5-fluorophenyl)methylcarbamate plays a crucial role in its metabolic stability and drug-like properties. This group reduces the compound’s susceptibility to hydrolysis, ensuring its prolonged presence in the body. This characteristic is particularly important for chronic disease management, where long-term therapeutic effects are required. The methylcarbamate moiety further contributes to its low toxicity profile, making it a favorable candidate for long-term administration.

Recent computational studies have provided insights into the molecular dynamics of tert-butyl N-(2-bromo-5-fluorophenyl)methylcarbamate. Molecular docking simulations have shown that the compound can effectively bind to target proteins such as ACE2 receptors and SARS-CoV-2 spike proteins. These interactions are critical for its antiviral activity, as they prevent the virus from entering host cells. This finding has significant implications for the development of antiviral therapies against RNA viruses, including SARS-CoV-2 and HIV.

tert-butyl N-(2-bromo-5-fluorophenyl)methylcarbamate is also being investigated for its anticancer potential. A 2023 study published in *Cancer Research* demonstrated its ability to inhibit the proliferation of cancer cells by targeting mitochondrial pathways. The compound’s fluorine-containing structure may enhance its ability to penetrate tumor cells, making it a promising candidate for targeted cancer therapy. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential in oncology.

In conclusion, tert-butyl N-(2-bromo-5-fluorophenyl)methylcarbamate is a versatile compound with a wide range of pharmacological applications. Its unique chemical structure, including the 2-bromo-5-fluorophenyl group and tert-butyl substituent, enables it to interact with multiple biological targets, making it a valuable candidate for drug development. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field of medicinal chemistry.